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Compound of Interest

Compound Name: NT1 Purpurin

Cat. No.: B033713 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

NT1 Purpurin (CAS 81-54-9), a trihydroxyanthraquinone. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Safety Data
NT1 Purpurin is classified as a hazardous substance. It is a skin and eye irritant and may

cause respiratory irritation.[1][2][3][4] All personnel must review the following safety data and

the full Safety Data Sheet (SDS) before handling this chemical.
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Parameter Value Source

GHS Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), Specific Target

Organ Toxicity - Single

Exposure (Category 3)

[1][2][4]

Signal Word Warning [1][2][4]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2][3]

CAS Number 81-54-9 [1]

Molecular Formula C₁₄H₈O₅

Molecular Weight 256.22 g/mol [5]

Appearance

Orange to red crystalline

solid/needles or brown-red to

brown powder.

[5]

Melting Point 253-259 °C (487.4-498.2 °F) [5]

Solubility

Soluble in alcohol, ether, and

boiling alum solution. Slightly

soluble in DMSO and

methanol. Insoluble in hexane

and does not mix well with

water.

[5]

Toxicity Data

Oral TDLo (Rat): 312 g/kg/74W

(continuous). Intraperitoneal

LD >500 mg/kg (mouse).

[1]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment

must be worn at all times when handling NT1 Purpurin.

Protection Type Specific Requirement Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against dust particles

and splashes causing serious

eye irritation.[2][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Lab

coat and closed-toe shoes.

Prevents skin contact which

can cause irritation.[2][3]

Contaminated clothing must be

removed and washed before

reuse.[2][5]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved dust

respirator is required if dust is

generated or during spill

cleanup.

Mitigates the risk of respiratory

tract irritation from inhaling

dust.[1][2][5]

Critical Note: Contact lenses should not be worn when handling this chemical as they can

absorb and concentrate irritants.[5]

Standard Operating and Handling Protocol
This protocol outlines the procedural steps for the safe handling of NT1 Purpurin from receipt

to use.
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Caption: Workflow for Safe Handling of NT1 Purpurin.
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Procedural Steps:
Preparation:

Thoroughly review the Safety Data Sheet (SDS).

Put on all required PPE as specified in Section 2.

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Keep an emergency spill kit readily accessible.

Handling:

Conduct all manipulations of solid NT1 Purpurin, such as weighing, inside a chemical

fume hood to avoid dust inhalation.[6]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5]

When dissolving, add the solvent to the solid slowly to prevent splashing.

Keep containers securely sealed when not in use.[5]

Do not eat, drink, or smoke in the handling area.[5]

Post-Experiment Cleanup:

Decontaminate all work surfaces and equipment after use.

Segregate waste materials as described in the Disposal Plan (Section 4).

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling is complete.[5]

Emergency and Disposal Plans
Immediate and proper response to emergencies and spills is critical. All personnel must be

familiar with these procedures.
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Emergency First Aid:
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][3]

If on Skin: Immediately wash the affected area with plenty of soap and water.[2][3] Remove

contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get medical help.

[2]

If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention from an ophthalmologist.[2][3]

If Swallowed: Immediately make the victim drink water. Do not induce vomiting. Seek

immediate medical attention.[3]

Spill Response Plan:
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Caption: NT1 Purpurin Spill Response Logic.

Minor Spills:

Alert personnel in the immediate area.
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Wearing appropriate PPE (including a dust respirator), clean up the spill using dry

methods (e.g., sweeping, vacuuming with an explosion-proof vacuum) to avoid generating

dust.[5]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[5]

Major Spills:

Evacuate the area immediately.

Alert emergency responders and inform them of the location and nature of the hazard.[5]

Control personal contact by wearing appropriate protective clothing.[5]

Disposal Plan:
NT1 Purpurin and any materials contaminated with it must be treated as hazardous waste.

Segregation: Do not dispose of with household or general laboratory garbage. Do not allow

the product to reach any sewage system.[1]

Containment: Collect all waste (solid purpurin, contaminated PPE, cleanup materials) in a

suitable, closed, and clearly labeled hazardous waste container.[2]

Disposal: Arrange for disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous waste disposal contractor, in accordance with all local,

state, and federal regulations.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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